Cas no 2025613-44-7 (1-(5-nitropyridin-2-yl)methylpiperazine)

• Product Name: 1-(5-nitropyridin-2-yl)methylpiperazine
• CAS No: 2025613-44-7
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• CID: 5837390
• PubChem ID: 145721801
• Update Time: 2025-06-13

1-(5-nitropyridin-2-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-nitropyridin-2-yl)methylpiperazine
• 2025613-44-7
• 6-(piperazin-1-ylmethyl)pyridin-3-amine
• EN300-1734472
• GS2272

• Inchi： 1S/C10H14N4O2/c15-14(16)10-2-1-9(12-7-10)8-13-5-3-11-4-6-13/h1-2,7,11H,3-6,8H2
• InChI Key： LSLFKJYYFZJONS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)CN1CCNCC1)=O

Computed Properties

• Exact Mass: 222.11167570g/mol
• Monoisotopic Mass: 222.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74Ų

Additional information on 1-(5-nitropyridin-2-yl)methylpiperazine

Professional Introduction to Compound with CAS No. 2025613-44-7 and Product Name: 1-(5-nitropyridin-2-yl)methylpiperazine

The compound with the CAS number 2025613-44-7 and the product name 1-(5-nitropyridin-2-yl)methylpiperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its nitropyridine and piperazine moieties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural features of this molecule make it a promising candidate for further exploration in various therapeutic areas.

1-(5-nitropyridin-2-yl)methylpiperazine is a heterocyclic organic compound that combines the nitrogen-rich environment of piperazine with the electron-withdrawing properties of the nitropyridine group. This unique combination imparts distinct chemical and pharmacological properties to the molecule, making it an attractive scaffold for designing novel bioactive agents. The nitropyridine moiety, in particular, has been extensively studied for its role in modulating biological pathways, including those involved in inflammation, neurotransmission, and cancer.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and receptors. 1-(5-nitropyridin-2-yl)methylpiperazine has emerged as a key intermediate in the synthesis of such inhibitors. Its ability to interact with biological targets through both hydrogen bonding and hydrophobic interactions makes it a versatile building block for drug discovery. For instance, studies have demonstrated its potential in inhibiting enzymes such as phosphodiesterases (PDEs) and monoamine oxidases (MAOs), which are implicated in various neurological disorders.

The pharmacological profile of 1-(5-nitropyridin-2-yl)methylpiperazine has been thoroughly investigated in preclinical studies. These studies have highlighted its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The nitropyridine group enhances binding affinity to certain receptors, while the piperazine ring contributes to central nervous system (CNS) penetration. This dual functionality makes the compound a promising candidate for treating conditions such as depression, anxiety, and Parkinson's disease.

One of the most intriguing aspects of 1-(5-nitropyridin-2-yl)methylpiperazine is its potential role in oncology research. Preclinical data suggest that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. The nitropyridine moiety has been shown to disrupt microtubule formation, leading to apoptosis in cancer cells. Additionally, the piperazine ring enhances solubility and bioavailability, facilitating intracellular delivery.

The synthesis of 1-(5-nitropyridin-2-yl)methylpiperazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the complex heterocyclic framework of this molecule. These synthetic strategies not only ensure high-quality intermediates but also pave the way for scalable production processes.

In conclusion, 1-(5-nitropyridin-2-yl)methylpiperazine represents a significant advancement in pharmaceutical chemistry with its unique structural features and multifaceted biological activities. Its potential applications in treating neurological disorders, cancer, and other diseases make it a valuable compound for further research and development. As our understanding of biological pathways continues to evolve, compounds like 1-(5-nitropyridin-2-yl)methylpiperazine will play an increasingly important role in shaping the future of medicine.